Cas no 186415-86-1 ([3,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3',5,7-trihydroxy-2',2'-dimethyl-, (3'S)-)

• Product Name: [3,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3',5,7-trihydroxy-2',2'-dimethyl-, (3'S)-
• CAS No: 186415-86-1
• MF: C₂₀H₁₈O₆
• MW: 354.353326320648
• CID: 2733059
• Update Time: 2024-03-01

[3,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3',5,7-trihydroxy-2',2'-dimethyl-, (3'S)- Chemical and Physical Properties

Names and Identifiers

• [3,6'-Bi-4H-1-benzopyran]-4-one, 2',3'-dihydro-3',5,7-trihydroxy-2',2'-dimethyl-, (3'S)-

• Inchi： 1S/C20H18O6/c1-20(2)17(23)6-11-5-10(3-4-15(11)26-20)13-9-25-16-8-12(21)7-14(22)18(16)19(13)24/h3-5,7-9,17,21-23H,6H2,1-2H3/t17-/m0/s1
• InChI Key： HUHGGORLMLOUCC-KRWDZBQOSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C=1C1C=C2C(=CC=1)OC(C)(C)[C@@H](O)C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• XLogP3: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids